11beta-Hydroxy-16alpha-methyl-6-methylene-17,20
Overview
Description
11beta-Hydroxy-16alpha-methyl-6-methylene-17,20:20,21-bis(methylenedioxy)-pregn-4-en-3-one is a glucocorticoid intermediate formed during the preparation of Cortivazol . It is a biochemical compound used in proteomics research . The molecular formula of this compound is C25H34O6, and it has a molecular weight of 430.53 .
Preparation Methods
The synthetic routes and reaction conditions for 11beta-Hydroxy-16alpha-methyl-6-methylene-17,20:20,21-bis(methylenedioxy)-pregn-4-en-3-one involve several stepsThe industrial production methods involve the use of specific reagents and catalysts to ensure high yield and purity .
Chemical Reactions Analysis
11beta-Hydroxy-16alpha-methyl-6-methylene-17,20:20,21-bis(methylenedioxy)-pregn-4-en-3-one undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like lithium aluminum hydride. The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
This compound has a wide range of scientific research applications. In chemistry, it is used as an intermediate in the synthesis of other glucocorticoids. In biology, it is used to study the effects of glucocorticoids on cellular processes. In medicine, it is used in the development of anti-inflammatory drugs. In industry, it is used in the production of various biochemical products .
Mechanism of Action
The mechanism of action of 11beta-Hydroxy-16alpha-methyl-6-methylene-17,20:20,21-bis(methylenedioxy)-pregn-4-en-3-one involves its interaction with glucocorticoid receptors. Upon binding to these receptors, the compound modulates the expression of specific genes involved in inflammatory and immune responses. This leads to the suppression of inflammation and modulation of immune function .
Comparison with Similar Compounds
Similar compounds to 11beta-Hydroxy-16alpha-methyl-6-methylene-17,20:20,21-bis(methylenedioxy)-pregn-4-en-3-one include other glucocorticoid intermediates such as this compound:20,21-bis(methylenedioxy)-pregn-4-en-3-one and Cortivazol. The uniqueness of this compound lies in its specific molecular structure, which imparts distinct biochemical properties and makes it suitable for specific research and industrial applications .
Properties
Molecular Formula |
C25H34O6 |
|---|---|
Molecular Weight |
430.5 g/mol |
InChI |
InChI=1S/C25H34O6/c1-14-7-17-19-8-15(2)25(24(30-13-31-25)11-28-12-29-24)23(19,4)10-20(27)21(17)22(3)6-5-16(26)9-18(14)22/h9,15,17,19-21,27H,1,5-8,10-13H2,2-4H3 |
InChI Key |
QGTKFCDKMOWQCJ-UHFFFAOYSA-N |
Canonical SMILES |
CC1CC2C3CC(=C)C4=CC(=O)CCC4(C3C(CC2(C15C6(COCO6)OCO5)C)O)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![9H-fluoren-9-ylmethyl N-[3-hydroxy-2-methyl-6-[[3,5,12-trihydroxy-3-(2-hydroxyacetyl)-10-methoxy-6,11-dioxo-2,4-dihydro-1H-tetracen-1-yl]oxy]oxan-4-yl]carbamate](/img/structure/B12287095.png)
![methyl 4-(3-ethoxycarbonyloxy-10,13-dimethyl-2,3,4,5,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoate](/img/structure/B12287142.png)
![Ethanol,2,2'-[[(5-methyl-1H-benzotriazol-1-yl)methyl]imino]bis-](/img/structure/B12287157.png)
